Cas no 723339-63-7 (Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate
• CAS No: 723339-63-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD07357353
• CID: 562441
• PubChem ID: 22831542
• Update Time: 2025-06-25

Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-(3-methoxyphenyl)-, ethyl ester
• 5-(3-METHOXY-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 3-(3-methoxyphenyl)-1H-pyrazole-5-carboxylate
• 5-(3-methoxyphenyl)-1h-pyrazole-3-carboxylic acid ethyl ester
• AG-G-84675
• CTK5D5940
• KB-195787
• SureCN4714286
• AS-42638
• Ethyl 5-(3-methoxyphenyl)-1H-pyrazole-3-carboxylate
• YDB33963
• DTXSID40628469
• AKOS027428694
• MFCD07357353
• SCHEMBL4714286
• 723339-63-7
• AKOS037643954
• Ethyl5-(3-methoxyphenyl)-1H-pyrazole-3-carboxylate
• Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate

• MDL： MFCD07357353
• Inchi： 1S/C13H14N2O3/c1-3-18-13(16)12-8-11(14-15-12)9-5-4-6-10(7-9)17-2/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： VBAFPHAPTHNKIO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC=C(C=2)OC)=NN1)=O

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 451.0±35.0 °C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.562
• PSA: 64.21000
• LogP: 2.26200
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate

Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate, with CAS No. 723339-63-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate consists of a pyrazole ring substituted with a methoxyphenyl group at position 3 and an ethoxycarbonyl group at position 5. These substituents play a crucial role in determining the compound's chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new therapeutic agents. For instance, researchers have reported that Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic inflammatory diseases. The methoxy group attached to the phenyl ring enhances the compound's solubility and bioavailability, which are critical factors for its pharmacokinetic profile.

In addition to its biological activities, Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate has been explored for its potential as a building block in organic synthesis. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with enhanced therapeutic properties. For example, scientists have successfully synthesized derivatives of this compound with improved selectivity towards specific targets, such as protein kinases or receptors involved in cancer progression.

The synthesis of Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the standards required for both research and industrial applications. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has further facilitated the characterization and quality control of this compound.

From an environmental perspective, the ecological impact of Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate has also been investigated. Studies indicate that this compound has low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly when used appropriately. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable production methods.

In conclusion, Ethyl 3-(3-methoxyphenyl)pyrazole-5-carboxylate is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, combined with its favorable biological properties, positions it as a valuable tool in drug discovery and organic synthesis. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing medical science and improving human health.